Cas no 113277-48-8 (methyl 2-butanoyl-4-oxoheptanoate)

Methyl 2-butanoyl-4-oxoheptanoate is a versatile ester compound characterized by its ketone and ester functional groups, making it valuable in organic synthesis and pharmaceutical applications. Its structure, featuring a butanoyl substituent at the 2-position and a ketone at the 4-position, allows for reactivity in condensation, reduction, and nucleophilic addition reactions. The methyl ester group enhances solubility in organic solvents, facilitating its use as an intermediate in fine chemical production. This compound is particularly useful in the synthesis of complex molecules, including bioactive compounds and flavoring agents, due to its bifunctional reactivity. Its stability under standard conditions ensures reliable handling and storage.

methyl 2-butanoyl-4-oxoheptanoate structure

113277-48-8 structure

Product Name:methyl 2-butanoyl-4-oxoheptanoate

CAS No:113277-48-8

MF:C₁₂H₂₀O₄

MW:228.284804344177

CID:3624296

PubChem ID:24977904

Update Time:2025-05-27

methyl 2-butanoyl-4-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

- Heptanoic acid, 4-oxo-2-(1-oxobutyl)-, methyl ester
- methyl 2-butanoyl-4-oxoheptanoate
- methyl 2-butyryl-4-oxoheptanoate
- 113277-48-8
- EN300-1104869
- Inchi： 1S/C12H20O4/c1-4-6-9(13)8-10(12(15)16-3)11(14)7-5-2/h10H,4-8H2,1-3H3
- InChI Key： KPTCYRXBKZAUMB-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(C(=O)CCC)CC(=O)CCC

Computed Properties

Exact Mass: 228.13615911Da
Monoisotopic Mass: 228.13615911Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 9
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 60.4Å²

methyl 2-butanoyl-4-oxoheptanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1104869-0.05g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	0.05g	$1080.0	2023-10-27
Enamine	EN300-1104869-0.1g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	0.1g	$1131.0	2023-10-27
Enamine	EN300-1104869-0.25g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	0.25g	$1183.0	2023-10-27
Enamine	EN300-1104869-0.5g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	0.5g	$1234.0	2023-10-27
Enamine	EN300-1104869-1.0g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8		1g	$1286.0	2023-06-10
Enamine	EN300-1104869-2.5g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	2.5g	$2520.0	2023-10-27
Enamine	EN300-1104869-5.0g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8		5g	$3728.0	2023-06-10
Enamine	EN300-1104869-10.0g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8		10g	$5528.0	2023-06-10
Enamine	EN300-1104869-1g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	1g	$1286.0	2023-10-27
Enamine	EN300-1104869-5g	methyl 2-butanoyl-4-oxoheptanoate	113277-48-8	95%	5g	$3728.0	2023-10-27